Cas no 46904-74-9 (2-Methyl-acrylic Acid Biphenyl-4-yl Ester)

• Product Name: 2-Methyl-acrylic Acid Biphenyl-4-yl Ester
• CAS No: 46904-74-9
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• MDL: MFCD04114577
• CID: 1517813
• PubChem ID: 11287860
• Update Time: 2025-10-24

2-Methyl-acrylic Acid Biphenyl-4-yl Ester Chemical and Physical Properties

Names and Identifiers

• (4-phenylphenyl) 2-methylprop-2-enoate
• SureCN242192
• AG-F-60303
• 4-methacyloxybiphenyl
• AGN-PC-006201
• Methacrylsaeure-biphenyl-4-ylester
• AB18589
• methacrylic acid biphenyl-4-yl ester
• 2-Propenoic acid, 2-methyl-, [1,1'-biphenyl]-4-yl ester
• biphenyl-4-yl methacrylate
• CTK1C7378
• 2-METHYL-ACRYLIC ACID BIPHENYL-4-YL ESTER,
• [1,1'-Biphenyl]-4-yl methacrylate
• 2-Methyl-acrylic acid biphenyl-4-yl ester
• [1,1'-Biphenyl]-4-ylmethacrylate
• MFCD04114577
• 46904-74-9
• G66135
• DTXSID00461298
• [1,1 inverted exclamation marka-Biphenyl]-4-yl 2-methyl-2-propenoate
• YSZC1984
• CS-0341993
• SCHEMBL242192
• AKOS024258439
• 4-PHENYLPHENYL 2-METHYLPROP-2-ENOATE
• (4-phenyl)phenyl methacrylate
• DB-389087
• Methacrylic acid, 4-biphenyl ester
• 2-Methyl-acrylic Acid Biphenyl-4-yl Ester

• MDL： MFCD04114577
• Inchi： 1S/C16H14O2/c1-12(2)16(17)18-15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-11H,1H2,2H3
• InChI Key： HEJFLAMVALNBRR-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.83510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Methyl-acrylic Acid Biphenyl-4-yl Ester

Comprehensive Overview of 2-Methyl-acrylic Acid Biphenyl-4-yl Ester (CAS No. 46904-74-9): Properties, Applications, and Industry Insights

2-Methyl-acrylic Acid Biphenyl-4-yl Ester, also known by its CAS number 46904-74-9, is a specialized organic compound widely utilized in advanced material science and industrial applications. This ester derivative of methacrylic acid and biphenyl-4-ol exhibits unique physicochemical properties, making it a critical component in high-performance polymers, coatings, and adhesives. Its molecular structure combines the reactivity of the acrylate group with the thermal stability of the biphenyl moiety, offering exceptional versatility for synthetic modifications.

In recent years, the demand for 2-Methyl-acrylic Acid Biphenyl-4-yl Ester has surged due to its role in UV-curable coatings and photopolymer resins, aligning with the global shift toward sustainable and energy-efficient manufacturing processes. Researchers and manufacturers frequently search for "biodegradable acrylate esters" or "high-refractive-index monomers," reflecting industry trends toward eco-friendly materials and optical applications. The compound’s ability to enhance polymer crosslinking density while maintaining low viscosity makes it ideal for precision applications like 3D printing resins and electronic encapsulants.

The synthesis of CAS 46904-74-9 typically involves esterification reactions under controlled conditions, ensuring high purity and yield. Analytical techniques such as HPLC and GC-MS are employed to verify its structural integrity, while FTIR spectroscopy confirms the presence of characteristic functional groups. Notably, its glass transition temperature (Tg) and thermal decomposition profile are critical parameters for applications in high-temperature adhesives and aerospace composites, topics frequently queried in material science forums.

From an industrial perspective, 2-Methyl-acrylic Acid Biphenyl-4-yl Ester addresses key challenges in flexible display technologies and wearable electronics, where mechanical durability and optical clarity are paramount. Innovations in "self-healing polymers" and "smart coatings" further highlight its relevance, as users increasingly seek materials with multifunctional capabilities. Regulatory compliance, such as REACH and FDA approvals for indirect food contact, also drives its adoption in packaging and medical device coatings.

Future research directions for CAS 46904-74-9 may explore its potential in organic semiconductors or hybrid nanocomposites, leveraging its conjugated biphenyl system for enhanced electronic properties. As sustainability becomes a priority, studies on "green synthesis routes" or "bio-based acrylates" could further elevate its market position. With its balanced reactivity and stability, this compound remains a cornerstone in the evolution of functional materials.